Cas no 2228402-96-6 (tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228402-96-6
• MF: C₁₄H₁₈ClFN₂O₃
• MW: 316.755726337433
• CID: 6344477
• PubChem ID: 165757030
• Update Time: 2025-08-05

tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1885669
• 2228402-96-6
• tert-butyl N-[2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C14H18ClFN2O3/c1-13(2,3)21-12(20)18(5)14(4,8-19)10-9(15)6-7-17-11(10)16/h6-8H,1-5H3
• InChI Key： HJBBLGFWTZFEAT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 316.0989983g/mol
• Monoisotopic Mass: 316.0989983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228402-96-6)

Tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2228402-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a tert-butyl group, a 4-chloro-2-fluoropyridine moiety, and a 1-oxopropan-2-yl substituent, each contributing to its unique chemical properties and biological interactions.

The significance of this compound lies in its potential as a building block for the synthesis of novel pharmaceutical agents. The presence of the 4-chloro-2-fluoropyridine segment is particularly noteworthy, as fluorinated pyridines are frequently employed in drug design due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in developing next-generation therapeutics, particularly in the treatment of infectious diseases, oncological disorders, and neurodegenerative conditions.

In the context of contemporary research, Tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate has been investigated for its potential role in modulating biological pathways associated with inflammation and immune response. Studies have demonstrated that derivatives of fluorinated pyridines can exhibit significant anti-inflammatory properties by interacting with key enzymes and receptors involved in the inflammatory cascade. The tert-butyl group and the N-methylcarbamate moiety further contribute to the compound's pharmacokinetic profile, potentially enhancing its solubility and bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyridine core. These techniques not only facilitate the introduction of fluorine and chlorine atoms at specific positions but also allow for the incorporation of other functional groups necessary for biological activity.

One of the most compelling aspects of Tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate is its versatility in serving as a precursor for more complex drug candidates. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications at the 4-chloro position have been shown to influence binding interactions with target proteins, thereby optimizing drug efficacy. Similarly, variations in the 1-oxopropan-2-yl group have been explored to modulate metabolic stability and reduce off-target effects.

The pharmaceutical industry has shown particular interest in this compound due to its potential application in treating chronic diseases characterized by dysregulated immune responses. Preclinical studies have indicated that derivatives of this compound may inhibit key pro-inflammatory cytokines, providing a promising avenue for developing treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural similarity to known antiviral agents suggests that it could be repurposed or further optimized for emerging infectious diseases.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Tert-butyl N-2-(4-chloro-2-fluoropyridin-3-yl)-1-oxopropan-2-y-N-methylcarbamate and biological targets. These studies have revealed insights into how modifications at specific positions within the molecule can alter binding affinity and pharmacokinetic properties. Such information is crucial for guiding the design of next-generation drugs that exhibit improved therapeutic profiles.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. The presence of fluorine at the 4-position of the pyridine ring contributes to favorable electronic properties that improve interactions with biological targets. Furthermore, fluorine substitution often increases metabolic stability by resisting hydrolysis under physiological conditions. These attributes make fluorinated compounds highly desirable in modern drug development.

In conclusion, Tert-butyl N-2-(4-chloro--fluoropyridin--3--y)-1--oxopropan--y-N-methylcarbamate (CAS No. 222840--96--6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for fluorinated pyridines and carbamate derivatives, compounds like this are poised to play a pivotal role in addressing some of today's most pressing medical challenges.